Cas no 886909-95-1 (N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 886909-95-1
• MF: C₁₈H₁₅N₃O₄S
• MW: 369.394402742386
• CID: 5483531
• Update Time: 2025-11-01

N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-carboxamide, 2,3-dihydro-N-[5-[2-(methylthio)phenyl]-1,3,4-oxadiazol-2-yl]-
• N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Inchi： 1S/C18H15N3O4S/c1-26-15-5-3-2-4-12(15)17-20-21-18(25-17)19-16(22)11-6-7-13-14(10-11)24-9-8-23-13/h2-7,10H,8-9H2,1H3,(H,19,21,22)
• InChI Key： OJUVDWYGAYBTIO-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NN=C(C4=CC=CC=C4SC)O3)=O)C=C2OCC1

Additional information on N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Introduction to N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 886909-95-1)

N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 886909-95-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide incorporates a 1,3,4-oxadiazole core, which is known for its role in various bioactive molecules. The presence of the methylsulfanyl group on the phenyl ring introduces a polar character to the molecule, enhancing its solubility and interaction with biological targets. Additionally, the 2,3-dihydro-1,4-benzodioxine moiety is a well-known scaffold in medicinal chemistry, often associated with potent pharmacological effects.

In recent years, there has been a growing interest in developing novel compounds that combine multiple pharmacophores to achieve synergistic effects. N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide exemplifies this trend by integrating both the 1,3,4-oxadiazole and 2,3-dihydro-1,4-benzodioxine moieties. This dual functionality has led to speculation about its potential applications in treating various diseases.

The synthesis of N-{5-2-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-y}]-2,3-dihydro-1,4-benzodioxine-6-carboxamide} involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the methylsulfanyl group onto the phenyl ring is particularly critical and must be performed under conditions that prevent unwanted side reactions. The subsequent formation of the 1
,3
,4
oxadiazole core requires careful optimization to ensure high yield and purity.

The biological activity of N-{5-{bold} 2-(methylsulfanyl)phenyl{bold} -{bold} 1{bold}, {bold} 3{bold}, {bold} 4{bold} -{bold} oxadiazol{bold} -{bold} 2{bold}-y{l}{bold>} } -{ bold } { bold } { bold } { bold } { bold } -{ bold } { bold } -{ bold } hydro -{ bold } -{ bold } -{ bold } -{ bold } -benzodioxin e -6-carboxamid e {bold}} has been the subject of extensive research. Preliminary studies suggest that this compound exhibits promising inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, it has shown potential as an inhibitor of kinases and other enzymes involved in cell signaling pathways.

The structural features of N-{5-{bold} { bold} -benzodiox ine moiety { bold}} are particularly noteworthy as they are known to interact with biological targets in a specific manner. The presence of this moiety has been associated with anti-inflammatory and anti-proliferative effects in several preclinical studies. Moreover，the { bold} oxadiazole ring { bold} is known for its ability to modulate enzyme activity by forming hydrogen bonds and other non-covalent interactions with biological targets.

In recent years， there has been a surge in the use of computational methods to predict the biological activity of novel compounds. N-{5-{bold} methylsulfanyl phenyl oxadiazol benzodiox ine carboxamid e {bold}} has been subjected to various computational studies aimed at understanding its binding mode and potential interactions with biological targets. These studies have provided valuable insights into how the compound might interact with enzymes and receptors at the molecular level， which could guide further optimization efforts.

The synthesis and characterization of N-{5-{bold} methylsulfanyl phenyl oxadiazol benzodiox ine carboxamid e {bold}} have also involved advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy， mass spectrometry， and X-ray crystallography. These techniques have been crucial in confirming the structural integrity of the compound and understanding its conformational preferences.

The potential therapeutic applications of N-{5-{bold} methylsulfanyl phenyl oxadiazol benzodiox ine carboxamid e {bold}} are diverse， ranging from oncology to neurology. Its dual functionality makes it an attractive candidate for developing multi-target drugs that can address complex diseases more effectively than single-target agents.

In conclusion， N-{5-{bold} methylsulfanyl phenyl oxadiazol benzodiox ine carboxamid e {bold}} (CAS No. 88690995） is a structurally complex organic compound with significant potential in pharmaceutical research。 Its unique combination of pharmacophores， along with preliminary evidence of biological activity， makes it a promising candidate for further investigation。 As research continues， this compound may play a crucial role in the development of novel therapeutic agents for various diseases.